Cas no 116207-83-1 (1,4-Methanoacridin-9-amine, 1,2,3,4-tetrahydro-)

1,4-Methanoacridin-9-amine, 1,2,3,4-tetrahydro- structure
116207-83-1 structure
Product name:1,4-Methanoacridin-9-amine, 1,2,3,4-tetrahydro-
CAS No:116207-83-1
MF:C14H14N2
MW:210.274
CID:2614273
PubChem ID:14372818

1,4-Methanoacridin-9-amine, 1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Methanoacridin-9-amine, 1,2,3,4-tetrahydro-
    • 116207-83-1
    • SCHEMBL9106523
    • STSMGBGTIPIGCZ-UHFFFAOYSA-N
    • 9-Amino-1,2,3,4-tetrahydro-1,4-methanoacridine
    • 9-amino- 1,4-methano- 1,2,3,4-tetrahydroacridine
    • 9-Amino-1,4-methano-1,2,3,4-tetrahydroacridine
    • CHEMBL431844
    • 10-azatetracyclo[10.2.1.02,11.04,9]pentadeca-2,4,6,8,10-pentaen-3-amine
    • BDBM50060470
    • 1,2,3,4-Tetrahydro-1,4-methanoacridin-9-amine
    • 10-azoniatetracyclo[10.2.1.02,11.04,9]pentadeca-2,4,6,8,10-pentaen-3-amine
    • ICX5600070
    • 3-azatetracyclo[10.2.1.0^{2,11}.0^{4,9}]pentadeca-2(11),3,5,7,9-pentaen-10-amine
    • DTXSID10559539
    • Inchi: InChI=1S/C14H14N2/c15-13-10-3-1-2-4-11(10)16-14-9-6-5-8(7-9)12(13)14/h1-4,8-9H,5-7H2,(H2,15,16)
    • InChI Key: STSMGBGTIPIGCZ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 210.115698455g/mol
  • Monoisotopic Mass: 210.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38.9Ų

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